Cas no 2109012-60-2 (3-Aminoisonicotinic acid hydrate)
2109012-60-2 structure
Product Name:3-Aminoisonicotinic acid hydrate
CAS No:2109012-60-2
MF:C6H8N2O3
MW:156.139321327209
CID:4827011
Update Time:2023-08-18
3-Aminoisonicotinic acid hydrate Chemical and Physical Properties
Names and Identifiers
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- 3-Aminoisonicotinic acid hydrate
-
- Inchi: 1S/C6H6N2O2.H2O/c7-5-3-8-2-1-4(5)6(9)10;/h1-3H,7H2,(H,9,10);1H2
- InChI Key: VDYSSTUAODLUMK-UHFFFAOYSA-N
- SMILES: OC(C1C=CN=CC=1N)=O.O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Topological Polar Surface Area: 77.2
3-Aminoisonicotinic acid hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM514628-25g |
3-aminopyridine-4-carboxylic acid hydrate |
2109012-60-2 | 95% | 25g |
$153 | 2022-06-12 | |
| Alichem | A029206863-100g |
3-Aminoisonicotinic acid hydrate |
2109012-60-2 | 95% | 100g |
$424.71 | 2023-09-02 | |
| Alichem | A029206863-500g |
3-Aminoisonicotinic acid hydrate |
2109012-60-2 | 95% | 500g |
$1457.58 | 2023-09-02 |
3-Aminoisonicotinic acid hydrate Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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